1-(4-Methoxyphenethyl)-3-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)urea

• IUPAC Name: 1-[2-(4-methoxyphenyl)ethyl]-3-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]urea
• InChI: InChI=1S/C20H27N5O2/c1-27-18-4-2-16(3-5-18)6-9-23-20(26)24-14-17-7-12-25(13-8-17)19-15-21-10-11-22-19/h2-5,10-11,15,17H,6-9,12-14H2,1H3,(H2,23,24,26)
• InChI Key: OVKXOAPZXKMWAW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)NCC2CCN(CC2)C3=NC=CN=C3
• Molecular Formula: C20H27N5O2
• Molecular Weight: 369.5 g/mol

Description

1-(4-Methoxyphenethyl)-3-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)urea is a chemical compound with potential applications in scientific research.

Scientific Research Applications

Chemical Interactions and Mechanisms

1-(4-Methoxyphenethyl)-3-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)urea, due to its complex structure, participates in various chemical interactions significant for scientific research. A study by Pietra and Vitali (1972) discusses the nucleophilic aromatic substitution reactions, which are fundamental in synthetic chemistry for creating diverse chemical structures, including those similar to the compound . This process allows for the introduction of substituents into aromatic compounds, playing a critical role in the development of pharmaceuticals and materials science (Pietra & Vitali, 1972).

Biomarker and Metabolite Analysis

Hecht (2002) highlights the importance of understanding the metabolism of carcinogens and their metabolites for evaluating exposure to tobacco and related carcinogens. This research is crucial for developing biomarkers for cancer research, suggesting the potential use of complex urea derivatives in tracing metabolic pathways and evaluating exposure to harmful substances (Hecht, 2002).

Biosensors and Analytical Applications

The urea-based compound might also find applications in the development of biosensors, as discussed by Botewad et al. (2021). Urea biosensors are vital for detecting and quantifying urea concentrations in various fields, including medical diagnostics and environmental monitoring. The unique structural features of such compounds could improve biosensor sensitivity and specificity (Botewad et al., 2021).

Agricultural and Environmental Research

Alexander and Helm (1990) review the use of ureaform, a condensation product of urea and formaldehyde, as a slow-release fertilizer. The study sheds light on how urea derivatives can be engineered for agricultural applications to improve nitrogen release profiles and minimize environmental impact (Alexander & Helm, 1990).

Medical and Pharmacological Research

Kosikowska and Berlicki (2011) review the role of urease inhibitors in treating infections caused by Helicobacter pylori in the gastric tract and Proteus species in the urinary tract. This suggests that derivatives of urea, like the compound , could serve as templates for designing new inhibitors with potential medical applications (Kosikowska & Berlicki, 2011).